Cas no 52558-71-1 (Butanoic acid,4-[(1-oxooctadecyl)amino]-)

Butanoic acid,4-[(1-oxooctadecyl)amino]- Properties

Names and Identifiers

• Butanoic acid,4-[(1-oxooctadecyl)amino]-
• 4-(octadecanoylamino)butanoic acid
• GABA-stearamide
• DTXSID80200541
• BRN 2141113
• CHEBI:165565
• Butanoic acid, 4-[(1-oxooctadecyl)amino]-
• 4-Stearamidobutanoic acid
• UNII-5QDX39VO22
• GABA-steatamide
• N-octadecanoyl-gamma-aminobutyric acid
• N-stearoyl-4-aminobutyric acid
• 52558-71-1
• 5QDX39VO22
• Butanoic acid, 4-((1-oxooctadecyl)amino)-
• N-Stearoyl GABA
• N-Stearoyl GABA [French]
• 4-((1-Oxooctadecyl)amino)butanoic acid
• LMFA08020106
• N-OCTADECANOYL-4-AMINOBUTYRIC ACID
• SCHEMBL11677602
• Q27262746
• +Expand

• InChIKey： CCGXSETVBNBVKJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(24)23-20-17-19-22(25)26/h2-20H2,1H3,(H,23,24)(H,25,26)
• SMILES： CCCCCCCCCCCCCCCCCC(=O)NCCCC(=O)O

Computed Properties

• Exact Mass: 369.32449
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 20
• Monoisotopic Mass: 369.324
• Heavy Atom Count: 26
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• Refractive Index: 1.468
• Boiling Point: 546.7°C at 760 mmHg
• Flash Point: 284.4°C
• Density: 0.942